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Compound of Interest

Compound Name: (+)-Diasyringaresinol

Cat. No.: B12376391 Get Quote

An In-depth Technical Guide to (+)-Diasyringaresinol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activities, and mechanistic insights of (+)-Diasyringaresinol, a lignan with significant

therapeutic potential.

Core Chemical Data
Identifier Value Reference

CAS Number 551-29-1 [1][2][3]

Molecular Formula C₂₂H₂₆O₈ [1][2][3]

Molecular Weight 418.44 g/mol [2]

IUPAC Name

4-[(3S,3aR,6S,6aR)-6-(4-

hydroxy-3,5-

dimethoxyphenyl)-1,3,3a,4,6,6

a-hexahydrofuro[3,4-c]furan-3-

yl]-2,6-dimethoxyphenol

[4]

Synonyms (+)-Syringaresinol [4]
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Biological Activities and Therapeutic Potential
(+)-Diasyringaresinol, a naturally occurring lignan, has demonstrated a broad spectrum of

pharmacological activities, positioning it as a promising candidate for further investigation in

drug discovery and development. Its key biological effects include anti-inflammatory,

antioxidant, and cardioprotective actions.

Anti-inflammatory Activity
(+)-Diasyringaresinol has been shown to exert potent anti-inflammatory effects in both in vitro

and in vivo models. Studies have demonstrated its ability to modulate key inflammatory

pathways and reduce the production of pro-inflammatory mediators.

Quantitative Data on Anti-inflammatory Effects

Experimental
Model

Parameter
Measured

Treatment
Concentration/Dos
e

Result

LPS-stimulated RAW

264.7 macrophages

Nitric Oxide (NO)

Production
25, 50, 100 µM

Dose-dependent

inhibition

LPS-stimulated RAW

264.7 macrophages

Prostaglandin E2

(PGE2) Production
25, 50, 100 µM

Dose-dependent

inhibition

LPS-stimulated RAW

264.7 macrophages

TNF-α, IL-1β, IL-6

Production
25, 50, 100 µM

Dose-dependent

inhibition

Carrageenan-induced

paw edema in mice
Paw Edema Volume 30 mg/kg

Significant reduction

in edema

IL-1β-activated mouse

chondrocytes

NO, PGE2, IL-6, TNF-

α, iNOS, COX-2,

MMP-13 expression

Not specified
Significant restraint of

expression

Antioxidant Activity
The antioxidant properties of (+)-Diasyringaresinol are attributed to its ability to scavenge free

radicals and modulate endogenous antioxidant defense systems. This activity is crucial in
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mitigating oxidative stress-related cellular damage.

Quantitative Data on Antioxidant Effects

Experimental
Model

Parameter
Measured

Treatment
Concentration

Result

α-MSH-induced

B16F10 murine

melanoma cells

Reactive Oxygen

Species (ROS)

Generation

Not specified
Reduction in cytosolic

ROS

High glucose-treated

neonatal rat

ventricular myocytes

Oxidative Stress

Biomarkers
Not specified

Alleviation of oxidant

stress

Cardioprotective Effects
(+)-Diasyringaresinol has shown promise in protecting the cardiovascular system, particularly

in the context of diabetic cardiomyopathy and myocardial infarction. Its mechanisms of action

involve reducing inflammation, fibrosis, and oxidative stress in cardiac tissues.

Quantitative Data on Cardioprotective Effects

Experimental
Model

Parameter
Measured

Treatment Result

STZ-induced type 1

diabetic mice

Cardiac dysfunction,

hypertrophy, and

fibrosis

Oral administration

Significant

improvement and

prevention

High glucose-treated

neonatal rat

ventricular myocytes

Cell apoptosis and

fibrosis

Incubation with

syringaresinol
Potent decrease

Hypoxia/reoxygenatio

n-induced

cardiomyocytes

Cellular damage,

apoptosis,

mitochondrial

dysfunction

Not specified
Dose-dependent

protection
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Experimental Protocols
In Vitro Anti-inflammatory Assay in RAW 264.7
Macrophages

Cell Culture: RAW 264.7 macrophages are cultured in DMEM supplemented with 10% FBS

and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

Treatment: Cells are pre-treated with various concentrations of (+)-Diasyringaresinol (e.g.,

25, 50, 100 µM) for 1 hour.

Stimulation: Lipopolysaccharide (LPS) at a concentration of 1 µg/mL is added to the culture

medium to induce an inflammatory response.

Incubation: The cells are incubated for 24 hours.

Measurement of Inflammatory Mediators:

Nitric Oxide (NO): The concentration of nitrite in the culture supernatant is measured using

the Griess reagent.

Prostaglandins (PGE2) and Cytokines (TNF-α, IL-1β, IL-6): Levels of these mediators in

the supernatant are quantified using specific ELISA kits.

Western Blot Analysis: Cell lysates are prepared to determine the protein expression levels

of iNOS, COX-2, and components of the NF-κB and MAPK signaling pathways.

RT-PCR Analysis: Total RNA is extracted to measure the mRNA expression levels of iNOS,

COX-2, and pro-inflammatory cytokines.

In Vivo Anti-inflammatory Assay: Carrageenan-Induced
Paw Edema

Animals: ICR mice are used for this model.

Treatment: (+)-Diasyringaresinol (e.g., 30 mg/kg) or a vehicle control is administered orally

to the mice.
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Induction of Edema: One hour after treatment, a 1% solution of carrageenan is injected into

the sub-plantar region of the right hind paw.

Measurement of Paw Edema: The volume of the paw is measured using a plethysmometer

at various time points (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

Biochemical Analysis: After the final measurement, the paw tissue is collected for the

analysis of inflammatory markers (e.g., iNOS, COX-2, TNF-α, IL-1β, IL-6) using RT-PCR and

Western blotting.

Signaling Pathways and Mechanisms of Action
(+)-Diasyringaresinol exerts its biological effects by modulating several key signaling

pathways.

Anti-inflammatory Signaling Pathway
The anti-inflammatory effects of (+)-Diasyringaresinol are primarily mediated through the

inhibition of the NF-κB and MAPK signaling pathways.
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Caption: Anti-inflammatory signaling pathway of (+)-Diasyringaresinol.

Cardioprotective Signaling Pathways
In the context of diabetic cardiomyopathy, syringaresinol has been shown to modulate the

Keap1/Nrf2 and TGF-β/Smad signaling pathways.
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Caption: Cardioprotective signaling of syringaresinol.

Experimental Workflow for In Vitro Anti-inflammatory
Screening
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The following diagram illustrates a typical workflow for screening the anti-inflammatory potential

of (+)-Diasyringaresinol in a cell-based assay.

1. Cell Seeding
(RAW 264.7)

2. Pre-treatment
((+)-Diasyringaresinol)

3. Inflammatory Stimulus
(LPS)

4. Incubation (24h)

5. Supernatant Collection 6. Cell Lysis

Griess Assay (NO) ELISA (PGE2, Cytokines) Western Blot
(Protein Expression)

RT-PCR
(mRNA Expression)

Click to download full resolution via product page

Caption: Workflow for in vitro anti-inflammatory screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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